Cas no 1311315-01-1 (4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride)

• Product Name: 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride
• CAS No: 1311315-01-1
• MF: C₁₃H₁₆ClN₃S
• MW: 281.804240226746
• CID: 4587649
• Update Time: 2025-10-05

4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(piperidin-4-yl)-1,3-thiazol-4-yl]pyridine dihydrochloride
• 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride

• Inchi： 1S/C13H15N3S.ClH/c1-5-14-6-2-10(1)12-9-17-13(16-12)11-3-7-15-8-4-11;/h1-2,5-6,9,11,15H,3-4,7-8H2;1H
• InChI Key： FYQRCAXTOKHVTF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=NC=C2)=CSC(C2CCNCC2)=N1.Cl

Additional information on 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride

Research Update on 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine Dihydrochloride (CAS: 1311315-01-1)

The compound 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride (CAS: 1311315-01-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its pharmacological properties, synthesis optimization, and preclinical efficacy, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with nicotinic acetylcholine receptors (nAChRs). Preliminary in vitro studies indicate that 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride exhibits high affinity for α4β2 and α7 nAChR subtypes, which are implicated in cognitive function and neuroprotection. These findings suggest potential applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Researchers have employed radioligand binding assays and electrophysiological techniques to elucidate its binding kinetics and functional effects, revealing a partial agonist profile with selective receptor subtype activation.

In addition to its CNS activity, recent synthetic chemistry efforts have optimized the production of 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride, addressing challenges related to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that improves scalability while maintaining high enantiomeric purity. This advancement is critical for ensuring consistent quality in preclinical and potential clinical studies. The study also highlighted the compound's stability under physiological conditions, a factor that enhances its viability as a drug candidate.

Preclinical in vivo studies have further validated the therapeutic potential of this compound. In rodent models of cognitive impairment, administration of 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride demonstrated dose-dependent improvements in memory retention and learning tasks. These effects were attributed to its ability to enhance synaptic plasticity and reduce neuroinflammation. Notably, the compound exhibited a favorable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore its potential as a neuroprotective agent and warrant further investigation in clinical trials.

Looking ahead, researchers are exploring the broader applications of 4-2-(piperidin-4-yl)-1,3-thiazol-4-ylpyridine dihydrochloride beyond neurodegenerative diseases. Early-stage studies suggest its utility in pain management and mood disorders, leveraging its modulatory effects on neurotransmitter systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, with Phase I clinical trials anticipated within the next two years. As the scientific community continues to unravel its mechanisms of action, this compound represents a compelling example of the intersection between chemical innovation and therapeutic potential.